Cas no 339020-88-1 (3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-5-methyl-)

• Product Name: 3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-5-methyl-
• CAS No: 339020-88-1
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD00138314
• CID: 302033
• PubChem ID: 1485841
• Update Time: 2025-07-22

3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-5-methyl-
• 3H-Pyrazol-3-one, 4-[(dimethylamino)methylene]-2,4-dihydro-5-methyl- (9CI)
• (4E)-4-(dimethylaminomethylidene)-3-methyl-1H-pyrazol-5-one
• 339020-88-1
• 4-[(dimethylamino)methylidene]-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• 8B-091
• 4-(dimethylaminomethylidene)-3-methyl-1H-pyrazol-5-one
• AKOS015993536

• MDL： MFCD00138314
• Inchi： 1S/C7H11N3O/c1-5-6(4-10(2)3)7(11)9-8-5/h4H,1-3H3,(H,9,11)
• InChI Key： JIAJDMKYKJUFSN-UHFFFAOYSA-N
• SMILES： O=C1C(=CN(C)C)C(C)=NN1

Computed Properties

• Exact Mass: 153.09033
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 44.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-5-methyl-

Professional Introduction to 3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-5-methyl- (CAS No. 339020-88-1)

The compound 3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-5-methyl-, identified by its CAS number 339020-88-1, represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This molecule, characterized by its pyrazole core structure, has garnered considerable attention due to its unique chemical properties and potential applications in medicinal chemistry. The presence of a dimethylamino substituent and a methylene bridge at the 4-position introduces a rich framework for further functionalization and biological evaluation.

In recent years, the exploration of pyrazole derivatives has expanded dramatically, driven by their versatility as pharmacophores. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific derivative 3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-5-methyl- is of particular interest because of its structural motifs that mimic natural products and bioactive molecules. This has led to its investigation as a potential scaffold for drug discovery programs.

The synthesis of this compound involves intricate multi-step reactions that highlight the synthetic prowess required in modern organic chemistry. The formation of the pyrazole ring is typically achieved through condensation reactions between hydrazines and α-haloketones or β-ketoesters. The subsequent introduction of the dimethylamino group and the methylene bridge necessitates careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product.

The pharmacological profile of 3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-5-methyl- has been extensively studied in academic and industrial research settings. Preliminary in vitro assays have demonstrated promising activities against various disease targets. For instance, studies have shown that this compound exhibits inhibitory effects on enzymes involved in cancer cell proliferation, such as kinases and phosphodiesterases. Additionally, its interaction with biological receptors has been explored, revealing potential therapeutic benefits in neurological disorders.

The structural flexibility of the pyrazole core allows for further derivatization, enabling researchers to fine-tune its biological activity. By modifying substituents at different positions on the ring, novel analogs can be generated with enhanced potency or selectivity. This adaptability makes 3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-5-methyl- a valuable tool in medicinal chemistry libraries. Researchers are particularly interested in how changes to the methylene bridge and the dimethylamino group influence binding affinity and metabolic stability.

The latest advancements in computational chemistry have further accelerated the discovery process for this class of compounds. Molecular modeling techniques allow scientists to predict how different derivatives will interact with biological targets before conducting expensive wet-lab experiments. This approach has already led to several high-throughput screening campaigns focused on identifying lead compounds for drug development.

In conclusion, the compound 3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-5-methyl-, with its CAS number 339020-88-1, represents a compelling example of how heterocyclic chemistry contributes to pharmaceutical innovation. Its unique structure and promising biological activities position it as a key candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in addressing complex diseases and improving human health.